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The table below summarizes the ground state electron configurations of neutral Yttrium and Nickel atoms,

which is the starting point for understanding their interaction in alloys [1].

Element
Atomic
Number

Full Electron Configuration
Noble Gas
Shorthand

Yttrium
(Y)

39 1s² 2s² 2p⁶ 3s² 3p⁶ 4s² 3d¹⁰ 4p⁶ 5s² 4d¹ [2] [3]
[4]

[Kr] 4d¹ 5s² [5] [2] [1]

Nickel (Ni) 28 1s² 2s² 2p⁶ 3s² 3p⁶ 4s² 3d⁸ [6] [1] [Ar] 4s² 3d⁸

Electronic Interaction in a Ni-Y Alloy Catalyst

A relevant model system is a Yttrium-doped nickel-based photothermal catalyst (NiY/KCC-1) used for

methane dry reforming, as described in a 2025 study [7]. In this system, the electronic configuration is

modified through strong electronic interactions between Ni and Y atoms.

Electronic Transfer: Characterization techniques and Density Functional Theory (DFT) studies
confirmed strong d-electron transfer from Yttrium to Nickel [7].

Stabilization of Metallic Nickel: This electron donation helps preserve metallic Ni (Ni⁰) in the
catalyst under reaction conditions [7].
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Enhanced Catalytic Function: The electronic interaction dual benefits:

Promotes CH₄ activation on the electron-enriched Ni sites [7].
Facilitates CO₂ adsorption due to the strong basicity of the formed Y₂O₃ [7].

The diagram below illustrates this electronic interaction and its catalytic consequences.

Yttrium (Y)
[Kr] 4d¹ 5s²
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Click to download full resolution via product page

Experimental Protocol for Catalyst Synthesis and
Evaluation

The following methodology is adapted from the 2025 study on the NiY/KCC-1 photothermal catalyst [7].

Catalyst Synthesis (NiY/KCC-1)

Support Material: Fibrous nano-silica (KCC-1) is used as a support for its high surface area and
spatial confinement effect [7].

Precursor Solution: Dissolve Ni(NO₃)₂·6H₂O (0.0495 g) and Y(NO₃)₃·6H₂O (0.0456 g) in 600 μL of
ethylene glycol [7].

Impregnation: Add 200 mg of KCC-1 support to the precursor solution and stir at room temperature
for 2 hours [7].

Drying and Calcination: Dry the mixture at 80°C, then calcine in air at 500°C for 5 hours to form the
final catalyst [7].

Catalytic Performance Evaluation (Dry Reforming of Methane,
DRM)
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Reactor System: Use a fixed-bed microreactor under irradiation from a 300 W xenon lamp to

simulate sunlight [7].
Catalyst Pretreatment: Reduce the catalyst in a pure hydrogen stream (10 mL min⁻¹) at 700°C for 1

hour before reaction [7].
Reaction Conditions:

Reaction Gas: A mixture of CH₄:CO₂:Ar = 4:4:2 [7].
Total Flow Rate: 10 mL min⁻¹ [7].

Weight Hourly Space Velocity (WHSV): 12,000 mL h⁻¹ g⁻¹ [7].
Reaction Temperature: 450°C [7].

Product Analysis: The effluent gas is analyzed using a Gas Chromatograph (GC) equipped with a
Thermal Conductivity Detector (TCD) to quantify the CO and H₂ produced [7].

Application Note: Known Yttrium-Nickel Alloy

For reference, a common intermetallic compound in the Ni-Y system is Ni₅Y (CAS# 12333-67-4) [8]. This

confirms the formation of stable alloys between nickel and yttrium, though specific electronic details for this

exact compound are not in the current results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1778220#yttrium-nickel-

alloy-electronic-configuration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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